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Compound of Interest

Compound Name: Allyl ether

Cat. No.: B165789

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of allyl ether, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and minimizing
environmental impact.

Chemical and Physical Properties

Allyl ether is a highly flammable and reactive liquid. Understanding its properties is the first
step in safe handling. This substance can form explosive peroxides upon storage and exposure
to air.[1][2]
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Property Value Source

Molecular Formula C6H100 [2]

Molecular Weight 98.14 g/mol [2][3]
Clear, colorless liquid with a

Appearance S [11[2]
radish-like odor

Boiling Point 94-95 °C [3]

Melting Point -6 °C [2]

Flash Point -7 °C (19.4 °F) - closed cup [3]

Density 0.803 g/mL at 25 °C [1112][3]

- 0.3% soluble in water; miscible
Solubility [1112]

with alcohol and oils

Occupational Exposure Limits

While specific occupational exposure limits for allyl ether have not been established, the limits

for the structurally related compound, allyl glycidyl ether (AGE), provide a useful reference for

assessing risk.[4]

Organization Limit Type Value
OSHA (PEL) Ceiling 10 ppm (45 mg/m3)
NIOSH (REL) TWA (10-hour) 5 ppm (22 mg/m3)

STEL (15-minute)

10 ppm (44 mg/m3)

ACGIH (TLV)

TWA (8-hour)

1 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory to ensure protection against the various hazards
posed by allyl ether.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when there is a significant risk

of splashing.

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Gloves: Chemically resistant
gloves are essential. While
specific breakthrough data for
allyl ether is limited, laminate
film gloves (Barrier™) are
often recommended for
handling various ethers. Nitrile
gloves can be used for splash
protection but should be
replaced immediately upon
contact.[5] Always consult the
glove manufacturer's
compatibility chart.[5][6] Lab
Coat: A flame-resistant lab
coat should be worn over
personal clothing. Full Body
Protection: For larger
quantities or procedures with a
higher risk of splashing,
chemical-resistant coveralls

are recommended.

Prevents skin contact, which
can cause irritation and
absorption of the toxic
substance.[1] Flame-resistant
clothing is necessary due to
the high flammability of allyl

ether.

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://www.reddit.com/r/chemistry/comments/2ctdnt/can_someone_recommend_a_glove_for_handling_ethers/
https://www.reddit.com/r/chemistry/comments/2ctdnt/can_someone_recommend_a_glove_for_handling_ethers/
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8753777.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

All work should be conducted

in a certified chemical fume

hood. If a fume hood is not Minimizes inhalation of harmful
) ) available or if there is a risk of vapors that can irritate the

Respiratory Protection ) o )

exceeding exposure limits, a respiratory tract and cause

NIOSH-approved respirator systemic toxicity.[1][7]

with an organic vapor cartridge

is required.[7]

Closed-toe shoes are Protects feet from spills and
Footwear ] ] )
mandatory in the laboratory. falling objects.

Experimental Protocol: Safe Handling of Allyl Ether

This protocol outlines the step-by-step procedure for safely using allyl ether in a laboratory
setting.

Pre-Operational Checks
» Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the
last year.

» Inspect PPE: Check all PPE for damage, such as cracks in goggles or tears in gloves.

o Locate Safety Equipment: Confirm the location and functionality of the nearest safety
shower, eyewash station, and fire extinguisher.

o Prepare for Spills: Have a spill kit readily available that includes absorbent materials suitable
for flammable liquids.

o Check for Peroxides: Before using, test the allyl ether for the presence of peroxides using
commercially available test strips. If peroxides are present, consult your institution's
Environmental Health and Safety (EHS) department for guidance on safe disposal.

Operational Procedure

e Work in a Fume Hood: Conduct all handling of allyl ether inside a certified chemical fume
hood.
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Grounding: When transferring allyl ether between metal containers, ensure that both
containers are grounded and bonded to prevent the buildup of static electricity, which could
ignite the flammable vapors.[1]

Use Non-Sparking Tools: Employ tools made of non-sparking materials to avoid accidental
ignition.[1]

Dispensing: Carefully dispense the required amount of allyl ether, avoiding splashing. Keep
the container sealed when not in use.

Heating: If heating is required, use a water bath or a heating mantle with a temperature
controller. Never use an open flame.

Post-Operational Cleanup

Wipe Down Surfaces: Decontaminate the work area within the fume hood with an
appropriate solvent.

Dispose of Contaminated Materials: Any disposable materials that have come into contact
with allyl ether, such as pipette tips or wipes, must be disposed of as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items as hazardous waste. Reusable items should be cleaned according to
institutional protocols.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan

Allyl ether and any materials contaminated with it must be treated as hazardous waste.

Waste Collection: Collect all allyl ether waste in a clearly labeled, sealed container. Do not
mix it with other waste streams unless explicitly permitted by your EHS department.

Peroxide Formation: Be aware that allyl ether can form explosive peroxides over time.
Waste containers should be dated upon opening and when they are filled.
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» Disposal Method: The primary method of disposal is incineration at a licensed facility.
Arrange for pickup and disposal through your institution's EHS department. Never pour allyl
ether down the drain.

Workflow for Safe Handling of Allyl Ether
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Caption: Workflow for the safe handling of allyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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